6-cyano-N-[3-(2-fluorophenyl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide

• IUPAC Name: 6-cyano-N-[5-(2-fluorophenyl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide
• InChI: InChI=1S/C15H10FN5O2S/c16-13-4-2-1-3-12(13)15-14(9-19-20-15)21-24(22,23)11-6-5-10(7-17)18-8-11/h1-6,8-9,21H,(H,19,20)
• InChI Key: OAPXBYDAKPAKKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(C=NN2)NS(=O)(=O)C3=CN=C(C=C3)C#N)F
• Molecular Formula: C15H10FN5O2S
• Molecular Weight: 343.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic rings (phenyl and pyridine) would likely contribute to the compound’s stability and could influence its reactivity. The electronegative atoms (nitrogen, oxygen, and fluorine) could form hydrogen bonds with other molecules, influencing the compound’s physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the cyano group could undergo reactions such as hydrolysis, reduction, or nucleophilic addition. The pyridine ring could participate in electrophilic substitution reactions or metal-catalyzed cross-coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility could be affected by the polar functional groups (cyano, sulfonamide) and the nonpolar aromatic rings. Its melting and boiling points would be influenced by the strength of the intermolecular forces between its molecules.

Future Directions

The potential applications of this compound would depend on its physical, chemical, and biological properties. It could potentially be investigated for use in areas such as medicinal chemistry, materials science, or chemical biology.